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Compound of Interest

Compound Name: S107

Cat. No.: B7852656 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential safety and logistical information for the proper disposal of

S107, a Ryanodine Receptor (RyR) stabilizer also known as 7-methoxy-4-methyl-2,3,4,5-

tetrahydrobenzo[f][1][2]thiazepine. Adherence to these procedures is vital to ensure a safe

laboratory environment and compliance with regulations.

Quantitative Disposal Guidelines
While the Safety Data Sheet (SDS) for S107 does not provide specific quantitative limits for

disposal, general laboratory hazardous waste regulations apply. The following table

summarizes typical quantitative limits for the accumulation of chemical waste in a laboratory

setting. These are based on general guidelines and may vary depending on local regulations.
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Parameter Guideline Citation

Maximum Container Size
55 gallons (for non-acute

hazardous waste)
[1][2][3][4]

Maximum Volume in Lab 55 gallons of hazardous waste [1][2][3][4]

Liquid Container Fill Level Do not exceed 90% capacity [3][5]

Sharps Container Fill Level Do not exceed 2/3 capacity [6]

Maximum Accumulation Time
Up to one year from the start of

accumulation
[1][2][7]

Disposal Request Timing
When container is full or

approaching 90 days
[3]

Experimental Protocol for S107 Disposal
The disposal of S107, as with any laboratory chemical, must be handled as hazardous waste.

Direct disposal into standard trash or down the drain is strictly prohibited. The following protocol

outlines the necessary steps for the safe disposal of S107.

Materials Required:

Appropriate Personal Protective Equipment (PPE):

Nitrile or neoprene gloves[8]

Safety goggles or a face shield[9][10][11]

Laboratory coat[8]

Designated hazardous waste container (chemically compatible, in good condition, with a

screw-top lid)[6][12]

Hazardous waste label

Secondary containment bin[12][13]
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Procedure:

Risk Assessment: Before handling S107 for disposal, ensure you are familiar with its

properties by reviewing the Safety Data Sheet (SDS). Although S107 is not classified as

acutely toxic, it is crucial to handle it with care.

Wear Appropriate PPE: Always wear the specified personal protective equipment, including

gloves, safety goggles, and a lab coat, to prevent skin and eye contact.[8][9]

Prepare the Waste Container:

Select a waste container that is in good condition, free of leaks, and chemically compatible

with S107 and any solvents it may be mixed with. The original container is often a suitable

choice.[12]

Affix a hazardous waste label to the container before adding any waste.[5][12]

Place the waste container in a designated secondary containment bin to mitigate spills.

[13]

Waste Collection:

Carefully transfer unwanted S107, whether in solid form or dissolved in a solvent, into the

prepared hazardous waste container.

For solutions of S107, list all chemical constituents and their approximate percentages on

the hazardous waste label.[12]

Keep the waste container securely closed at all times, except when adding waste.[6][12]

Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated satellite

accumulation area within the laboratory.[3]

Ensure that the waste is segregated from incompatible materials to prevent adverse

chemical reactions.[12]
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Request for Disposal:

Once the waste container is full (approximately 90% capacity for liquids), or if the

experiment is complete, arrange for a waste pickup from your institution's Environmental

Health and Safety (EHS) department.[3][5]

Complete the hazardous waste label with the date the container was filled.[7]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of S107.
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Caption: Workflow for the proper disposal of S107.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b7852656?utm_src=pdf-body-img
https://www.benchchem.com/product/b7852656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7852656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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